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Compound of Interest

Compound Name: Diethyl methylmalonate

Cat. No.: B048530

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of a key physicochemical property of
diethyl methylmalonate (CAS No. 609-08-5), its boiling point. This document consolidates
data from various sources and presents detailed experimental methodologies for its
determination. Furthermore, it visualizes the experimental workflow and the synthetic pathways
of this important chemical intermediate.

Boiling Point of Diethyl Methylmalonate

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid, and the liquid changes into a vapor. It is a fundamental
physical property used for the identification, purification, and characterization of substances.

Tabulated Boiling Point Data

The boiling point of diethyl methylmalonate has been determined under various pressure
conditions. The following table summarizes the reported values.
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Boiling Point (°C) Pressure (mmHg)
199 760

198-199 760

204.4 £ 8.0 760

199-201 760

194-196 745

78-80 10

Experimental Protocols for Boiling Point
Determination

The determination of a liquid's boiling point is a standard procedure in organic chemistry. The
following are detailed methodologies for common techniques.

Simple Distillation Method

This method is suitable when a sufficient quantity of the liquid (typically >5 mL) is available and
also serves as a purification step.[1][2][3]

Apparatus:
« Distilling flask

Condenser

Receiving flask

Thermometer

Heating mantle or oil bath

Boiling chips or a magnetic stir bar

Procedure:
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e Place 5-10 mL of diethyl methylmalonate and a few boiling chips into the distilling flask.

o Assemble the distillation apparatus as shown in the workflow diagram below. Ensure the
thermometer bulb is positioned just below the side arm of the distilling flask to accurately
measure the temperature of the vapor that is distilling.

» Begin heating the distilling flask gently.

e Observe the liquid and record the temperature when the liquid begins to boil and a steady
stream of distillate is collected in the receiving flask. This stable temperature is the boiling
point.

e Record the atmospheric pressure at the time of the experiment.

Thiele Tube Method

This micro-method is ideal when only a small amount of the substance is available.[1]
Apparatus:

Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)

Mineral oil or other suitable heating fluid

Bunsen burner or other heat source

Procedure:

e Add a small amount of diethyl methylmalonate to the small test tube.

o Place the capillary tube (sealed end up) into the test tube.

o Attach the test tube to the thermometer.
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¢ Fill the Thiele tube with mineral oil to the level of the side arm.
o Place the thermometer and test tube assembly into the Thiele tube.

o Gently heat the side arm of the Thiele tube.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

o Stop heating and observe the sample as it cools.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Visualized Workflows and Pathways

The following diagrams, created using the DOT language, illustrate key processes related to
diethyl methylmalonate.

Experimental Workflow for Boiling Point Determination
by Simple Distillation

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of diethyl methylmalonate using simple
distillation.

Synthesis of Diethyl Methylmalonate

Diethyl methylmalonate can be synthesized through various routes. The diagram below
illustrates two common methods: the alkylation of diethyl malonate and the condensation of
ethyl propionate with diethyl oxalate.[4]
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Method 1: Alkylation of Diethyl Malonate Method 2: Condensation and Decarbonylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chem.libretexts.org [chem.libretexts.org]

e 2.vernier.com [vernier.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b048530?utm_src=pdf-body-img
https://www.benchchem.com/product/b048530?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

¢ 3. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 4. nbinno.com [nbinno.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Physicochemical Properties of Diethyl Methylmalonate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b048530#diethyl-methylmalonate-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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